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Compound of Interest

Compound Name: Lysinoalanine

Cat. No.: B1675791

For researchers, scientists, and drug development professionals, the accurate quantification of
lysinoalanine (LAL), a cross-linked amino acid formed during food processing and certain
physiological conditions, is critical for assessing nutritional quality and potential toxicity. The
selection of a robust and validated analytical method is paramount. This guide provides a
detailed comparison of the most common analytical methods for the validation of
lysinoalanine: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-
Mass Spectrometry (GC-MS).

Currently, there are no commercially available ELISA kits specifically designed for the
guantitative determination of lysinoalanine. While ELISA kits for the parent amino acid, L-
lysine, are available, these are not suitable for lysinoalanine quantification. Research has
explored the use of ELISA for studying the inhibition of lysinoalanine cross-linking, but this
application is for screening purposes and not for the quantitative analysis of lysinoalanine
itself.

Quantitative Performance Data Comparison

The following table summarizes the key validation parameters for HPLC and GC-based
methods for lysinoalanine analysis, compiled from various studies.
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Parameter

HPLC with Pre-column
Derivatization

Gas Chromatography (GC-
FID/IGC-MS)

Limit of Detection (LOD)

0.2 ng (standard), 2 ng (milk
sample)[1]

5.0 mg/100 g protein (FID)[2];
50 ppm in protein (FID)[3][4]

Limit of Quantification (LOQ)

Not explicitly stated, but

detectable at low ng levels.

15.2 mg/100 g protein (FID)[2];
152 ppm in protein (FID)[3][4]

Linearity (Correlation

Coefficient)

r=0.9994[1]

Satisfactory for quantification

purposes.[3][4]

Accuracy (Recovery)

95-102%][1]

85-108%]2]

Precision (Coefficient of

Variation)

Elution time: 1.36%, Peak
area: 0.82%, Repeatability:
2.4%][1]

1-13%][2]

Derivatization Required

Yes (e.g., dansyl chloride)

Yes (e.g., silylation,

esterification)

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the HPLC and GC-MS

analysis of lysinoalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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